molecular formula C12H16ClNO B8353903 3-Dimethylamino-2-methyl-4'-chloropropiophenone

3-Dimethylamino-2-methyl-4'-chloropropiophenone

Cat. No.: B8353903
M. Wt: 225.71 g/mol
InChI Key: VUEWIUIJORILMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Dimethylamino-2-methyl-4'-chloropropiophenone is a useful research compound. Its molecular formula is C12H16ClNO and its molecular weight is 225.71 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16ClNO

Molecular Weight

225.71 g/mol

IUPAC Name

1-(4-chlorophenyl)-3-(dimethylamino)-2-methylpropan-1-one

InChI

InChI=1S/C12H16ClNO/c1-9(8-14(2)3)12(15)10-4-6-11(13)7-5-10/h4-7,9H,8H2,1-3H3

InChI Key

VUEWIUIJORILMH-UHFFFAOYSA-N

Canonical SMILES

CC(CN(C)C)C(=O)C1=CC=C(C=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 500 ml round bottomed flask equipped with a reflux condensor was mixed 84 g of 4-chloropropiophenone (0.50 mole), 50 g of dimethylamine hydrochloride (0.61 mole), 20 g of paraformaldehyde (0.67 mole), 50 ml of ethanol, and 10 ml of concentrated aqueous hydrochloric acid. The mixture was refluxed for 18 hours, cooled and partitioned between ethyl ether and water. The ether layer was discarded and the aqueous layer was basified with sodium hydroxide and the resulting mixture extracted twice with fresh ethyl ether. The combined organic layers were washed with brine, dried over magnesium sulfate and concentrated in vacuo to yield 105 g of 3-dimethylamino-2-methyl-4'-chloropropiophenone, an oil.
Quantity
84 g
Type
reactant
Reaction Step One
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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